3,5-dimethyl-N-(2-thienylmethyl)-4-isoxazolecarboxamide

• IUPAC Name: 3,5-dimethyl-N-(thiophen-2-ylmethyl)-1,2-oxazole-4-carboxamide
• InChI: InChI=1S/C11H12N2O2S/c1-7-10(8(2)15-13-7)11(14)12-6-9-4-3-5-16-9/h3-5H,6H2,1-2H3,(H,12,14)
• InChI Key: KUEBNGLBQPKJQK-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NO1)C)C(=O)NCC2=CC=CS2
• Molecular Formula: C11H12N2O2S
• Molecular Weight: 236.29 g/mol

Description

3,5-dimethyl-N-(2-thienylmethyl)-4-isoxazolecarboxamide, also known as A-84, is a synthetic compound that has been extensively studied for its potential therapeutic applications. A-84 belongs to the class of isoxazolecarboxamides and has shown promising results in various scientific research studies.

Scientific Research Applications

Insecticidal Activity and Chemical Synthesis

3-(Arylthiomethyl)isoxazole-4,5-dicarboxamides and their derivatives, including compounds starting from dimethyl 3-(chloromethyl)isoxazole-4,5-dicarboxylate, have been explored for their insecticidal activity. Through careful chemical synthesis, these compounds have been evaluated for their potential in agricultural pest control, demonstrating significant insecticidal properties. This research indicates the role of similar isoxazole derivatives in developing new insecticides (G. Yu et al., 2009).

Catalysis and Organic Synthesis

Compounds with isoxazole rings have been utilized as ligands in the synthesis of bimetallic boron-containing heterogeneous catalysts, demonstrating significant activity in catalyzing Suzuki reactions in aqueous media. This showcases the compound's utility in facilitating the synthesis of heterobiaryls, indicating its potential application in catalysis and organic synthesis processes (N. A. Bumagin et al., 2019).

Antitumor Activity

The structural motif present in 3,5-dimethyl-N-(2-thienylmethyl)-4-isoxazolecarboxamide is reminiscent of compounds studied for their antitumor properties. For instance, imidazotetrazines derivatives have shown promising results as broad-spectrum antitumor agents, suggesting that similar isoxazole derivatives could be explored for potential antitumor applications (M. Stevens et al., 1984).

Advanced Materials and Solar Cell Applications

Isoxazole derivatives have been investigated for their role in the development of advanced materials, including their application in bulk heterojunction solar cells. The incorporation of such compounds in the solar cell matrix has been shown to improve photovoltaic performance, indicating their utility in renewable energy technologies (T. Chu et al., 2011).

Herbicidal Activity

Similar to insecticidal applications, derivatives of isoxazole have been synthesized and shown significant herbicidal activity against a range of broadleaf and narrowleaf weeds. This indicates the potential of this compound derivatives to contribute to the development of new herbicides (B. Hamper et al., 1995).